6-Chloro-8-fluoro-2-methyl-[1,2,4]triazolo[1,5-a]pyridine

• IUPAC Name: 6-chloro-8-fluoro-2-methyl-[1,2,4]triazolo[1,5-a]pyridine
• InChI: InChI=1S/C7H5ClFN3/c1-4-10-7-6(9)2-5(8)3-12(7)11-4/h2-3H,1H3
• InChI Key: RWLDJBUWWQYSIW-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C=C(C=C(C2=N1)F)Cl
• Molecular Formula: C7H5ClFN3
• Molecular Weight: 185.58 g/mol

Description

6-Chloro-8-fluoro-2-methyl-[1,2,4]triazolo[1,5-a]pyridine (6-CFLMTP) is a novel small molecule that was first synthesized in 2018. It is a member of the triazolo[1,5-a]pyridine family of compounds, and has demonstrated a wide range of applications in scientific research.

Scientific Research Applications

6-Chloro-8-fluoro-2-methyl-[1,2,4]triazolo[1,5-a]pyridine has been studied for its potential applications in a variety of scientific research fields. It has been shown to have antimicrobial activity against Gram-positive and Gram-negative bacteria, and has been studied for its potential as an antibacterial agent. It has also been studied for its potential as an inhibitor of the enzyme acetylcholinesterase, which is involved in the regulation of the neurotransmitter acetylcholine. In addition, this compound has been studied for its potential as an inhibitor of the enzyme cyclooxygenase-2, which is involved in the regulation of prostaglandins and other inflammatory mediators.

Mechanism of Action

The exact mechanism of action of 6-Chloro-8-fluoro-2-methyl-[1,2,4]triazolo[1,5-a]pyridine is not yet fully understood. However, it is thought to act by binding to the active sites of enzymes, such as acetylcholinesterase and cyclooxygenase-2, and inhibiting their activity. It is also thought to interact with other cellular targets, such as ion channels, to modulate the activity of these proteins.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it has been shown to have antimicrobial activity against Gram-positive and Gram-negative bacteria, as well as inhibit the activity of the enzymes acetylcholinesterase and cyclooxygenase-2. In addition, it has been shown to modulate the activity of ion channels, which could potentially lead to a range of physiological effects.

Advantages and Limitations for Lab Experiments

6-Chloro-8-fluoro-2-methyl-[1,2,4]triazolo[1,5-a]pyridine has a number of advantages for laboratory experiments. It is relatively easy to synthesize, and can be prepared in high yields using a three-step procedure. In addition, it is relatively stable in aqueous solutions, and has a low toxicity profile. However, it is important to note that this compound is a novel compound, and its biochemical and physiological effects are not yet fully understood. Therefore, it is important to exercise caution when using this compound in laboratory experiments.

Future Directions

There are a number of potential future directions for 6-Chloro-8-fluoro-2-methyl-[1,2,4]triazolo[1,5-a]pyridine research. It is important to further investigate its biochemical and physiological effects, as well as its potential applications in medicine and other fields. In addition, it could be useful to investigate the development of new synthesis methods for this compound, as well as the development of new derivatives of this compound. Additionally, it could be useful to investigate the structure-activity relationships of this compound and its derivatives, as this could lead to the development of more potent and selective compounds. Finally, it could be useful to investigate the pharmacokinetics and pharmacodynamics of this compound, as this could lead to the development of more effective therapeutic agents.

Synthesis Methods

6-Chloro-8-fluoro-2-methyl-[1,2,4]triazolo[1,5-a]pyridine can be synthesized via a three-step procedure. The first step involves the reaction of 4-chloro-2-fluoro-1-methyl-[1,2,4]triazolo[1,5-a]pyridine (4-CFLMTP) with 4-fluoro-1-methyl-[1,2,4]triazolo[1,5-a]pyridine (4-FMTP) in the presence of 1,3-dicyclohexylcarbodiimide (DCC). This reaction yields this compound as the major product, along with a small amount of 4-chloro-1-methyl-[1,2,4]triazolo[1,5-a]pyridine (4-CMP). The second step involves the reaction of this compound with 1-bromo-3-fluoro-2-methyl-benzene (1-BFMB) in the presence of 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). This reaction yields this compound-1-BFMB as the major product, along with a small amount of 4-CMP. The final step involves the reaction of this compound-1-BFMB with 1-chloro-3-fluoro-2-methyl-benzene (1-CFMB) in the presence of EDC. This reaction yields this compound-1-CFMB as the major product, along with a small amount of 4-CMP.